Cas no 2229243-50-7 (2-(2-chloro-6-methylpyridin-4-yl)morpholine)

• Product Name: 2-(2-chloro-6-methylpyridin-4-yl)morpholine
• CAS No: 2229243-50-7
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 5849520
• PubChem ID: 165635316
• Update Time: 2025-10-31

2-(2-chloro-6-methylpyridin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-4-yl)morpholine
• EN300-1994930
• 2229243-50-7

• Inchi： 1S/C10H13ClN2O/c1-7-4-8(5-10(11)13-7)9-6-12-2-3-14-9/h4-5,9,12H,2-3,6H2,1H3
• InChI Key： BGWPUTQERYTQBW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C1CNCCO1

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(2-chloro-6-methylpyridin-4-yl)morpholine

Comprehensive Overview of 2-(2-Chloro-6-methylpyridin-4-yl)morpholine (CAS No. 2229243-50-7)

2-(2-Chloro-6-methylpyridin-4-yl)morpholine (CAS No. 2229243-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-morpholine hybrid structure, is increasingly studied for its potential applications in drug discovery and crop protection. The morpholine moiety, a common feature in bioactive molecules, contributes to its solubility and binding properties, while the chloro-methylpyridine group enhances its reactivity and selectivity.

In recent years, the demand for heterocyclic compounds like 2-(2-chloro-6-methylpyridin-4-yl)morpholine has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and antimicrobial agents. The compound's CAS number 2229243-50-7 is frequently searched in scientific databases, reflecting its growing relevance in high-impact journals and patent filings.

One of the trending topics linked to this compound is its potential in sustainable agriculture. With global concerns about pesticide resistance and environmental impact, 2-(2-chloro-6-methylpyridin-4-yl)morpholine is being explored as a precursor for eco-friendly crop protection agents. Its structural features align with the industry's shift toward green chemistry principles, making it a candidate for next-generation agrochemicals.

From a synthetic perspective, the compound's chloro and methyl substituents offer strategic sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in drug development forums. Laboratories worldwide are optimizing routes to synthesize CAS 2229243-50-7 with higher yields and lower environmental footprints, addressing the pharmaceutical industry's push for cost-effective synthesis.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(2-chloro-6-methylpyridin-4-yl)morpholine, ensuring purity and consistency for research applications. The compound's stability under various conditions is another area of investigation, particularly for formulators aiming to develop long-acting formulations—a key focus in modern therapeutics.

In the context of AI-driven drug discovery, 2229243-50-7 has appeared in computational screenings as a fragment for targeted protein degradation. This aligns with the rising interest in PROTACs (Proteolysis-Targeting Chimeras), a revolutionary approach in oncology and neurodegenerative disease research. Such applications highlight the compound's cross-disciplinary utility beyond traditional small-molecule design.

Regulatory aspects of 2-(2-chloro-6-methylpyridin-4-yl)morpholine are also under discussion, especially regarding REACH compliance and GMP synthesis standards. As the compound transitions from research-scale to potential commercial production, these factors become critical for manufacturers navigating global chemical regulations—a frequent query among industry stakeholders.

Looking ahead, the scientific community anticipates expanded studies on CAS 2229243-50-7's mechanistic pathways and toxicological profiles. With precision medicine and personalized therapeutics dominating biomedical conversations, this compound's modular structure positions it as a valuable asset for tailored therapeutic strategies. Its trajectory exemplifies how niche chemicals can evolve into pivotal tools for addressing contemporary health and agricultural challenges.